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Introduction

Acridine Orange (AO) is a cell-permeable, nucleic acid-selective fluorescent dye that is widely
used in flow cytometry for the analysis of cellular physiology, including cell cycle status and
apoptosis.[1][2] Due to its metachromatic properties, AO exhibits different fluorescence
emission spectra depending on its interaction with cellular components, primarily nucleic acids.
[3][4] When AO intercalates into double-stranded DNA (dsDNA), it emits green fluorescence.[5]
[6] Conversely, when it binds to single-stranded DNA (ssDNA) or RNA through electrostatic
interactions, it emits red or orange fluorescence.[5][6] This differential staining allows for the
simultaneous quantification of DNA and RNA content within a cell population, providing
valuable insights into different biological processes. Additionally, as a cationic dye, AO can
accumulate in acidic organelles like lysosomes, where it emits orange light under low pH
conditions.[2][6]

This document provides detailed protocols for the use of Acridine Orange in flow cytometry for
the analysis of cell viability, cell cycle, and apoptosis.
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Principle of Acridine Orange Staining

Acridine Orange is a versatile dye that can differentiate between different types of nucleic acids
based on their conformation.

¢ Binding to dsDNA: In its monomeric form, AO intercalates into the double helix of DNA,
resulting in a green fluorescence emission with a maximum at approximately 525 nm when
excited by a 488 nm laser.[1]

» Binding to ssSDNA and RNA: At higher concentrations or when binding to single-stranded
nucleic acids, AO molecules aggregate, leading to a shift in the fluorescence emission to red,
with a maximum around 650 nm.[2]

o Apoptosis Detection: During apoptosis, cell membranes undergo changes, and chromatin
condensation and DNA fragmentation occur. This can lead to a decrease in green
fluorescence and an increase in red/orange fluorescence as AO binds to the increased
amount of single-stranded DNA and RNA.[5][7]

o Cell Cycle Analysis: The RNA content of a cell is generally higher in actively cycling cells
(G1, S, G2, M phases) compared to quiescent cells (GO0). This allows for the discrimination of
GO from G1 phase cells, a capability not offered by all DNA content dyes.[5]

Data Presentation

The following tables summarize the key quantitative data for Acridine Orange staining protocols
in flow cytometry.

Table 1: Reagent Preparation
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Stock Working
Reagent . . Solvent/Buffer  Storage
Concentration  Concentration
o Refrigerated,
Acridine O 2 mg/mL[8] 20 pg/mL[5][8] Distilled Water tected f
cridine Orange mg/m m rotected from
9 9 HO (dH20)[8] p
light[8]
L ) Room
Citric Acid (0.1M) 2.1g/100 mL[8] - dH20[8]
Temperature
Dibasic Sodium
2.84g/100 Room
Phosphate - dH20[8]
mL[8] Temperature
(0.2Mm)
Stock Buffer #1 ]
See Protocol[8] - dH20([8] Refrigerated
(pH ~3.5)
Stock Buffer #2 ]
See Protocol - dH20 Refrigerated
(pH ~3.8)
Table 2: Staining Parameters
Viable Cell/Apoptosis .
Parameter . Cell Cycle Analysis
Analysis
Cell Concentration 1x 105 -1 x 108 cells/mL[2][5] 1x105-1x 108 cells/mL[8]
AO Working Concentration 0.5-5uM 20 pg/mL[8]
Incubation Time 15 - 30 minutes 1 minute[8]
Incubation Temperature 37°C Room Temperature[5]

Table 3: Flow Cytometry Settings
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Parameter Wavelength

Excitation Laser 488 nm[5]

Green Fluorescence Emission ~530 nm (e.g., 530/30 BP filter)[2][5]
Red Fluorescence Emission >600 nm (e.g., 650 LP filter)[2][5]

Experimental Protocols
Protocol 1: General Staining for Cell Viability and
Apoptosis

This protocol allows for the differentiation of live, apoptotic, and necrotic cells.

Materials:

Acridine Orange (AO) Stock Solution (1 mM)

Phosphate Buffered Saline (PBS)

Cell culture medium

1.5 mL microcentrifuge tubes

Flow cytometer with a 488 nm laser

Procedure:

Harvest 1 x 105 to 1 x 10° cells and centrifuge at 200 x g for 5 minutes.

Resuspend the cell pellet in 100 pL of PBS or cell culture media.

Prepare the AO staining solution by diluting the 1 mM stock solution to a final concentration

of 0.5 - 5 uM in cell culture media.

Add 0.5 mL of the AO staining solution to the cell suspension.

Incubate for 15-30 minutes at 37°C, protected from light.
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e Analyze the cells immediately on a flow cytometer.
Data Analysis:
 Live cells: High green fluorescence and low red fluorescence.[5]

o Early apoptotic cells: Decreased green fluorescence and increased red/orange fluorescence.

[5]

o Late apoptotic/necrotic cells: Low green and high red fluorescence. For more definitive
results, co-staining with a non-permeant dye like Ethidium Bromide (EB) or Propidium lodide
(PI) can be used, where necrotic cells will show high red fluorescence from the co-stain.[5][7]

Protocol 2: Cell Cycle Analysis

This protocol is designed to differentiate cell cycle phases, including the discrimination of GO
from G1 phase.

Materials:
o Stock Buffer #1 (for 200 mL):[8]

o 100 pL Triton X-100 (0.1%)

[e]

6.85 g Sucrose (0.2 M)

o

3.58 mg Disodium EDTA (10~4 M)

[¢]

50 mL pH 3.0 Citrate-Phosphate buffer (see below)

o

Adjust to 100 mL with dH20. Final pH should be ~3.5.
o Stock Buffer #2 (for 100 mL):[8]

o 0.58 g NaCl (0.1 M)

o 14.25 mL pH 3.8 Citrate-Phosphate buffer (see below)

o Adjust to 100 mL with dH20.
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o Citrate-Phosphate Buffers:[8]

(¢]

Solution X (0.1 M Citric Acid): 2.1 g citric acid monohydrate in 100 mL dH20.

[¢]

Solution Y (0.2 M Dibasic Sodium Phosphate): 2.84 g anhydrous, dibasic sodium
phosphate in 100 mL dH20.

[¢]

pH 3.0 buffer: 79.45 mL of X + 20.55 mL of Y.

[e]

pH 3.8 buffer: 64.5 mL of X + 35.5 mL of Y.
» Acridine Orange (AO) Stock Solution: 2 mg/mL in dH20.[8]

e AO Staining Solution (prepare fresh): 0.1 mL AO stock solution + 9.9 mL Stock Buffer #2
(final concentration 20 pug/mL).[8]

Procedure:

Harvest 1 x 10° to 1 x 10° cells in 100 L of media.[8]

Add 0.5 mL of Stock Buffer #1 to the cell suspension.[8]

Incubate for 1 minute at room temperature.[8]

Add 0.5 mL of the freshly prepared AO Staining Solution.[8]

Run the sample immediately on a flow cytometer.[8]

Data Analysis:

A bivariate dot plot of green fluorescence (DNA content) versus red fluorescence (RNA
content) is generated.

GO cells: Low red and 2N green fluorescence.

G1 cells: Higher red fluorescence than GO and 2N green fluorescence.

S phase cells: Intermediate red fluorescence and >2N but <4N green fluorescence.
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¢ G2/M cells: High red fluorescence and 4N green fluorescence.

Visualizations

Resuspend in 100 pL Add 0.5 mLAO Incubate 15-30 min Analyze on
NG - W
InfE: A = HACIEES PBS or Media Staining Solution (0.5-5 pM) at 37°C Flow Cytometer

Click to download full resolution via product page

Caption: Workflow for AO Staining for Viability and Apoptosis.

Harvest 1x10"5 - 1x1076 cells Add 0.5 mL Incubate 1 min Add 0.5 mL Analyze Immediately on
in 100 pL Media Stock Buffer #1 at Room Temp AO Staining Solution Flow Cytometer

Click to download full resolution via product page

Caption: Workflow for AO Staining for Cell Cycle Analysis.
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Caption: Principle of Differential Staining by Acridine Orange.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b7799042?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Acridine_orange
https://microbeonline.com/acridine-orange-staining-principle-procedure-results-applications/
https://microbeonline.com/acridine-orange-staining-principle-procedure-results-applications/
https://microbenotes.com/acridine-orange-stain-principle-procedure-and-result-interpretation/
https://notesforbiology.com/acridine-orange-staining-principle/
https://www.benchchem.com/pdf/Technical_Support_Center_Acridine_Orange_Flow_Cytometry.pdf
https://www.aatbio.com/resources/faq-frequently-asked-questions/what-is-the-principle-of-acridine-orange-stain
https://www.benchchem.com/pdf/Application_Notes_Acridine_Orange_Base_for_Apoptosis_Detection.pdf
https://flowcytometry.medicine.uiowa.edu/acridine-orange-cell-cycle-analysis
https://flowcytometry.medicine.uiowa.edu/acridine-orange-cell-cycle-analysis
https://www.benchchem.com/product/b7799042/docs#acridine-orange-staining-for-flow-cytometry-application-notes-and-protocols
https://www.benchchem.com/product/b7799042/docs#acridine-orange-staining-for-flow-cytometry-application-notes-and-protocols
https://www.benchchem.com/product/b7799042/docs#acridine-orange-staining-for-flow-cytometry-application-notes-and-protocols
https://www.benchchem.com/product/b7799042/docs#acridine-orange-staining-for-flow-cytometry-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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